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Compound of Interest

Compound Name: 1-Butyne

Cat. No.: B089482 Get Quote

Essential protocols for the safe management, use, and disposal of 1-Butyne in advanced

research environments.

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your team are paramount. 1-Butyne, a highly flammable and reactive alkyne, is a

valuable compound in organic synthesis but demands rigorous adherence to safety protocols.

[1][2] This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe and effective handling of 1-Butyne in your

laboratory.

Physical and Chemical Properties of 1-Butyne
Understanding the fundamental properties of 1-Butyne is the first step in safe handling. This

colorless gas possesses a characteristic acetylenic odor and is insoluble in water.[2]
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Property Value

Molecular Formula C4H6[3]

Molecular Weight 54.09 g/mol [4]

Boiling Point 8.1 °C[2]

Melting Point -130 °C[2]

Flash Point -7 °C[2]

Density 0.668 g/mL[5]

Hazard Identification and Classification
1-Butyne is classified with multiple hazards that necessitate careful handling and storage.

Hazard Classification GHS Code

Extremely flammable gas H220[3]

Contains gas under pressure; may explode if

heated
H280[3]

Causes skin irritation H315[3]

Causes serious eye irritation H319[3]

May cause respiratory irritation H335[3]

May displace oxygen and cause rapid

suffocation
H380[3]

Personal Protective Equipment (PPE) for Handling
1-Butyne
A multi-layered approach to personal protective equipment is crucial to mitigate the risks

associated with 1-Butyne.
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PPE Category Specific Recommendations

Eye and Face Protection
Wear chemical safety goggles or a face shield.

[1]

Hand Protection
Wear chemically protective and insulated

gloves.[1][6]

Skin and Body Protection

Wear a flame-retardant lab coat and a

chemically protective suit.[1] Safety shoes are

recommended for cylinder handling.[7]

Respiratory Protection
In case of inadequate ventilation, use a self-

contained breathing apparatus (SCBA).[1]

Operational Plan: A Step-by-Step Protocol for
Handling 1-Butyne
This section provides a detailed methodology for the safe handling of 1-Butyne in a laboratory

setting.

Engineering Controls and Preparation
Ventilation: All work with 1-Butyne must be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1]

Emergency Equipment: Ensure that an emergency eye wash fountain and safety shower are

readily accessible in the immediate vicinity of any potential exposure.[3]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and

hot surfaces. Use only non-sparking tools and explosion-proof equipment.[1]

Grounding: Implement proper grounding procedures to avoid the buildup of static electricity.

[3]

Handling and Use
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Cylinder Handling: Gas cylinders should be securely chained when in use to protect against

physical damage.[3]

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[3]

Chemical Compatibility: 1-Butyne is incompatible with copper, silver, and strong oxidizing

agents.[1] It can form unstable peroxides on exposure to air.[1]

Storage
Temperature and Sunlight: Store in a cool, dry, well-ventilated area between 2 - 8 °C,

protected from sunlight.[3] Do not expose to temperatures exceeding 50 °C.[3]

Container Integrity: Keep containers tightly closed when not in use.[1]

Disposal Plan: Safe Decontamination and Waste
Management
Proper disposal of 1-Butyne is critical to prevent environmental contamination and ensure

safety.

Spill and Leak Procedures
Small Spills: In a fume hood, if a leak occurs, turn off the main valve of the gas cylinder and

evacuate all personnel. Do not re-enter until the area has been verified as safe and properly

ventilated.

Large Spills: Evacuate the area immediately. Remove all sources of ignition. Ventilate the

area.[3]

Waste Disposal Protocol
Under no circumstances should 1-Butyne be disposed of down the drain or in regular trash.[8]

Waste Characterization: Fully identify and quantify the amount of 1-Butyne waste.

Packaging: Place the waste in a designated, sealed, and compatible container.
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Labeling: The container must be clearly labeled as "Hazardous Waste," with the full chemical

name "1-Butyne," and the associated hazards (e.g., Flammable).[8]

Licensed Disposal: Arrange for disposal through a licensed and approved hazardous waste

disposal company.[8]

Workflow for Safe Handling of 1-Butyne
The following diagram outlines the logical workflow for the safe handling of 1-Butyne from

preparation to disposal.
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Workflow for Safe Handling of 1-Butyne

Preparation
- Verify Engineering Controls

- Don PPE
- Inspect Equipment

Handling & Use
- Work in Fume Hood

- Avoid Ignition Sources
- Monitor for Leaks

Proceed with caution

Storage
- Cool, Dry, Ventilated Area

- Protect from Sunlight
- Secure Cylinders

After use

Spill/Leak Response
- Evacuate Area

- Ventilate
- Eliminate Ignition Sources

If spill occursFor subsequent use

Disposal
- Package in Labeled Container

- Contact Licensed Disposal Service
- Maintain Records

For final disposal Contain and collect

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Butyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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